Cas no 1366-99-0 (3-[(6-Deoxyhexopyranosyl)oxy]-5,12,14-trihydroxy-19-oxocard-20(22)-enolide)

• Product name: 3-[(6-Deoxyhexopyranosyl)oxy]-5,12,14-trihydroxy-19-oxocard-20(22)-enolide
• CAS No: 1366-99-0
• MF: C₂₉H₄₂O₁₁
• MW: 566.637190341949
• CID: 6644234
• PubChem ID: 12538

3-[(6-Deoxyhexopyranosyl)oxy]-5,12,14-trihydroxy-19-oxocard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• 1366-99-0
• 3-[(6-deoxy-L-mannopyranosyl)oxy]-5,12,14-trihydroxy-19-oxocard-20(22)-enolide
• DTXSID30929492
• AKOS024319429
• 3-[(6-deoxyhexopyranosyl)oxy]-5,12,14-trihydroxy-19-oxocard-20(22)-enolide
• 3-[(6-Deoxyhexopyranosyl)oxy]-5,12,14-trihydroxy-19-oxocard-20(22)-enolide

• Inchi： 1S/C29H42O11/c1-14-22(33)23(34)24(35)25(39-14)40-16-3-6-27(13-30)19-10-20(31)26(2)17(15-9-21(32)38-12-15)5-8-29(26,37)18(19)4-7-28(27,36)11-16/h9,13-14,16-20,22-25,31,33-37H,3-8,10-12H2,1-2H3
• InChI Key： MFIXZHBJWSBQJA-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=CC(=O)OC3)C1(C)C(CC1C3(C=O)CCC(CC3(CCC21)O)OC1C(C(C(C(C)O1)O)O)O)O

Computed Properties

• Exact Mass: 566.27271215g/mol
• Monoisotopic Mass: 566.27271215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives